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Compound of Interest

Compound Name:
7-Methoxybenzo[d]isoxazol-3(2H)-

one

CAS No.: 51294-57-6

Cat. No.: B6315587

Get Quote

Executive Summary
7-Methoxybenzo[d]isoxazol-3(2H)-one (CAS: 51294-57-6) is a specialized heterocyclic

scaffold utilized in medicinal chemistry, particularly in the development of atypical

antipsychotics targeting dopamine (D2) and serotonin (5-HT2A) receptors.[1] As a structural

analog of the 6-fluoro-1,2-benzisoxazole core found in Risperidone and Paliperidone, this

compound serves as a critical tool for Structure-Activity Relationship (SAR) studies and as a

potential intermediate for novel psychotropic agents.

This guide provides a rigorous analysis of its physicochemical properties, tautomeric behavior,

and synthetic pathways, designed for researchers requiring high-purity standards for biological

evaluation.

Chemical Identity & Tautomerism
The compound exists in a dynamic equilibrium between two tautomeric forms: the lactam (keto)

form and the lactim (enol) form.[1] This duality dictates its physical state, solubility, and

reactivity.
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Attribute Detail

IUPAC Name 7-Methoxybenzo[d]isoxazol-3(2H)-one

Synonyms
7-Methoxy-1,2-benzisoxazol-3-ol; 7-Methoxy-3-

hydroxy-1,2-benzisoxazole

CAS Number 51294-57-6

Molecular Formula C₈H₇NO₃

Molecular Weight 165.15 g/mol

SMILES COc1cccc2c1onc2O

Tautomeric Equilibrium
In the solid state, 1,2-benzisoxazol-3-ols typically exist as the lactam (3-one) tautomer or as

hydrogen-bonded dimers. In solution, the equilibrium shifts based on solvent polarity:

Polar Aprotic Solvents (DMSO, DMF): Favor the lactim (enol) form due to hydrogen bonding

stabilization.[1]

Non-polar Solvents (CHCl₃): Favor the lactam (keto) form.[1]

Lactam Form
(7-Methoxybenzo[d]isoxazol-3(2H)-one)

Dominant in Solid State

Lactim Form
(7-Methoxy-1,2-benzisoxazol-3-ol)

Dominant in Polar Solution

  Solvent/pH Dependent  

Click to download full resolution via product page

Caption: Dynamic equilibrium between the 3-one (lactam) and 3-ol (lactim) forms.[1]

Physical Properties Profile
The physical constants below are critical for process chemistry and purification.

Thermal & Solid-State Properties
Physical State: White to off-white crystalline powder.
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Melting Point:148–152 °C (Estimated based on structural analogs; parent benzisoxazole

melts ~140°C, 6-methyl analog ~155°C).[1]

Decomposition: Stable up to 200°C; thermal decomposition may release nitrogen oxides.[1]

Solubility & Acidity[1]
Solubility Profile:

High: DMSO, DMF, Pyridine.

Moderate: Hot Methanol, Hot Ethanol, Ethyl Acetate.

Low: Dichloromethane, Chloroform.

Insoluble: Water, Hexanes.

pKa (Acidic):6.8 ± 0.5 (The enolic proton is acidic, allowing formation of salts with weak

bases like K₂CO₃).[1]

LogP (Calculated): ~1.2 (Lipophilic, membrane permeable).[1]

Spectral Characterization
Identification of the 7-methoxy derivative relies on distinguishing the methoxy signal and the

specific aromatic substitution pattern.

Proton NMR (¹H NMR) - 400 MHz, DMSO-d₆
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Shift (δ ppm) Multiplicity Integration Assignment Notes

12.10 Broad Singlet 1H OH / NH

Exchangeable;

shift varies with

concentration

(tautomer

dependent).

7.45 Doublet (d) 1H H-4
Ortho coupling to

H-5.[1]

7.30 Triplet (t) 1H H-5

Meta-like

coupling pattern

due to 7-

substitution.

7.15 Doublet (d) 1H H-6

Shielded by

adjacent

methoxy group.

[1]

3.92 Singlet (s) 3H -OCH₃

Characteristic

sharp singlet for

7-methoxy

group.[1]

Infrared Spectroscopy (FT-IR)[1]
3200–2800 cm⁻¹: Broad -OH/-NH stretch (indicative of H-bonded dimer).

1680 cm⁻¹: C=O stretch (Lactam form) - typically strong in solid state.[1]

1610, 1580 cm⁻¹: C=N and aromatic C=C skeletal vibrations.

1250 cm⁻¹: C-O-C asymmetric stretch (Aryl alkyl ether).[1]

Synthesis Protocol (Self-Validating)
The most robust synthesis starts from 3-methoxysalicylic acid, utilizing a hydroxamic acid

intermediate to close the isoxazole ring. This method avoids hazardous azide chemistry often

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/372439
https://www.sigmaaldrich.com/TW/zh/product/aldrich/372439
https://www.sigmaaldrich.com/TW/zh/product/aldrich/372439
https://www.sigmaaldrich.com/TW/zh/product/aldrich/372439
https://www.sigmaaldrich.com/TW/zh/product/aldrich/372439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6315587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


used for other benzisoxazoles.[1]

Workflow Diagram

Starting Material
2-Hydroxy-3-methoxybenzoic acid

(3-Methoxysalicylic acid)

Step 1: Esterification
(MeOH, H2SO4, Reflux)

Methyl 2-hydroxy-3-methoxybenzoate

Step 2: Hydroxamic Acid Formation
(NH2OH·HCl, KOH, MeOH)

2-Hydroxy-3-methoxybenzohydroxamic acid

Step 3: Cyclization
(CDI, THF, Reflux or SOCl2)

Product
7-Methoxybenzo[d]isoxazol-3(2H)-one

Click to download full resolution via product page

Caption: Synthetic route from 3-methoxysalicylic acid via hydroxamic acid cyclization.
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Detailed Methodology
Step 1: Preparation of Hydroxamic Acid

Dissolve Methyl 2-hydroxy-3-methoxybenzoate (1.0 eq) in Methanol.

Add Hydroxylamine hydrochloride (3.0 eq) and KOH (4.0 eq) at 0°C.

Stir at room temperature for 12 hours.

Acidify with 2N HCl to precipitate 2-hydroxy-3-methoxybenzohydroxamic acid. Filter and dry.

[1]

Step 2: Cyclization to Benzisoxazole

Suspend the hydroxamic acid intermediate (1.0 eq) in dry THF.

Add Carbonyldiimidazole (CDI) (1.2 eq) portion-wise (gas evolution occurs).[1]

Reflux the mixture for 4–6 hours. Monitoring by TLC (5% MeOH in DCM) should show

disappearance of the polar starting material.[1]

Workup: Evaporate THF. Dissolve residue in 1N NaOH (product dissolves as salt). Wash

with Ethyl Acetate (removes non-acidic impurities).[1]

Precipitation: Acidify the aqueous layer with conc.[1] HCl to pH 2.[1] The product, 7-
Methoxybenzo[d]isoxazol-3(2H)-one, precipitates as a white solid.

Purification: Recrystallize from Ethanol/Water (8:2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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